Cas no 1817-88-5 (2-(Cyclohexyloxy)ethanol)

• Product Name: 2-(Cyclohexyloxy)ethanol
• CAS No: 1817-88-5
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD00134514
• CID: 158579
• PubChem ID: 24863725
• Update Time: 2025-05-21

2-(Cyclohexyloxy)ethanol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(cyclohexyloxy)-
• 2-(Cyclohexyloxy)ethan-1-ol
• 2-(CYCLOHEXYLOXY)ETHANOL
• 2-cyclohexyloxyethanol
• 2-(3-METHOXYPHENOXY)PROPANOHYDRAZIDE
• 2-(cyclohexyloxy)-1-ethanol
• 2-Cyclohexyloxy-aethanol
• 2-hydroxyethyl-cyclohexyl-ether
• Ethanol,2-(cyclohexyloxy)
• Ethanol, 2-(cyclohexyloxy)-
• RFHPMEOKJKCEFR-UHFFFAOYSA-N
• NSC13548
• Cyclohexyl cellosolve
• 2-cyclohexyloxy-ethanol
• 2-(Cyclohexyloxy);ethanol
• 5273AJ
• SY006715
• J-011631
• 32128-53-3
• BMC7J54PGD
• AS-59061
• Z362785382
• UNII-BMC7J54PGD
• 2-(Cyclohexyloxy)ethanol, 99%
• (2-Hydroxyethoxy)cyclohexane
• SCHEMBL899067
• FT-0713618
• EN300-36271
• SB84238
• 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBONYLCHLORIDE
• CS-0216198
• 1817-88-5
• DTXSID50279643
• NSC-13548
• MFCD00134514
• AKOS009253794
• 2-(Cyclohexyloxy)ethanol 99
• F8889-3311
• AC7544
• BAA81788
• DB-014093
• 2-(Cyclohexyloxy)ethanol

• MDL： MFCD00134514
• Inchi： 1S/C8H16O2/c9-6-7-10-8-4-2-1-3-5-8/h8-9H,1-7H2
• InChI Key： RFHPMEOKJKCEFR-UHFFFAOYSA-N
• SMILES： O(CCO)C1CCCCC1

Computed Properties

• Exact Mass: 144.11500
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.990 g/mL at 25 °C(lit.)
• Boiling Point: 112 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: n20/D 1.4630(lit.)
• PSA: 29.46000
• LogP: 1.32800
• Solubility: Not determined

2-(Cyclohexyloxy)ethanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-(Cyclohexyloxy)ethanol

Introduction to CAS No. 1817-88-5: 2-(Cyclohexyloxy)ethanol

2-(Cyclohexyloxy)ethanol (CAS No. 1817-88-5) is a versatile organic compound with a wide range of applications in various industries. This compound, also known as cyclohexyl ethanol ether, is a derivative of ethanol with a cyclohexoxy group attached to the second carbon atom of the ethanol molecule. Its chemical structure, which includes a six-membered cyclohexane ring connected via an ether linkage, contributes to its unique physical and chemical properties.

Recent studies have highlighted the potential of 2-(Cyclohexyloxy)ethanol in the field of biotechnology and pharmaceuticals. Researchers have explored its role as a solvent in drug delivery systems, where its ability to enhance the solubility of hydrophobic compounds has been particularly advantageous. For instance, a study published in the *Journal of Pharmaceutical Sciences* demonstrated that 2-(Cyclohexyloxy)ethanol can significantly improve the bioavailability of poorly soluble drugs when used as a co-solvent in lipid-based formulations.

In addition to its pharmaceutical applications, cyclohexyl ethanol ether has found utility in the production of advanced materials. Its use as a precursor in the synthesis of high-performance polymers has been documented in several recent patents. For example, scientists at the University of California have developed a novel polymerization process utilizing 2-(Cyclohexyloxy)ethanol as a key intermediate, resulting in materials with enhanced thermal stability and mechanical strength.

The environmental impact of 2-(Cyclohexyloxy)ethanol has also been a topic of interest in recent research. Studies conducted by environmental chemists at the Massachusetts Institute of Technology (MIT) have shown that this compound exhibits relatively low toxicity to aquatic organisms under controlled conditions. Furthermore, its biodegradability has been assessed, with results indicating that it can be effectively metabolized by microbial communities in wastewater treatment systems.

From an industrial perspective, the synthesis of cyclohexyl ethanol ether involves a multi-step process that typically begins with the reaction of cyclohexanol with ethylene oxide in the presence of an acid catalyst. This reaction pathway has been optimized over the years to achieve high yields and purity levels, making it suitable for large-scale production.

Another area where 2-(Cyclohexyloxy)ethanol has shown promise is in the formulation of personal care products. Its ability to act as both a solvent and an emollient makes it ideal for use in cosmetics and skincare products. Recent advancements in cosmetology have led to its incorporation into anti-aging creams and sunscreens, where it helps enhance product stability and skin penetration.

Looking ahead, ongoing research is focused on exploring new applications for cyclohexyl ethanol ether in emerging fields such as nanotechnology and green chemistry. For instance, researchers are investigating its potential as a building block for synthesizing biodegradable nanoparticles for targeted drug delivery.

In conclusion, CAS No. 1817-88-5, or 2-(Cyclohexyloxy)ethanol, is a compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent advancements in its synthesis and application techniques, continue to position it as an important material in modern science and technology.